Benzamide, 4-(1H-benzoimidazol-2-ylsulfanylmethyl)-N-(3-hydroxypropyl)-
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Description
Benzamide, 4-(1H-benzoimidazol-2-ylsulfanylmethyl)-N-(3-hydroxypropyl)- is a compound that has gained significant interest in scientific research due to its potential pharmacological properties. This compound is synthesized through a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Scientific Research Applications
- Research indicates that derivatives of benzimidazole exhibit anticancer potential. The compound may interfere with cancer cell growth, induce apoptosis, or inhibit specific signaling pathways . Further studies are needed to explore its mechanism of action and potential clinical applications.
- Interestingly, some benzimidazole derivatives have been evaluated for their corrosion inhibition properties. For instance, Telmisartan, a related compound, acts as a cathodic inhibitor, effectively protecting metal surfaces from corrosion . Investigating the corrosion inhibition properties of our compound could be valuable.
- Benzimidazole-based compounds often exhibit antioxidant properties. Our compound may scavenge free radicals, protect against oxidative stress, and contribute to overall cellular health . Assessing its antioxidant capacity could provide insights into its therapeutic potential.
- Benzimidazole derivatives have demonstrated anti-inflammatory activity. Our compound might modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis or inflammatory disorders .
- Benzimidazole-containing compounds often possess antibacterial, antifungal, and antiviral activities. Investigating whether our compound exhibits similar effects could be crucial for combating infectious diseases .
- Some benzimidazole derivatives have been studied for their ulcerogenic effects. Understanding whether our compound affects gastric mucosa or gastrointestinal health is essential .
Anticancer Activity
Corrosion Inhibition
Antioxidant Activity
Anti-Inflammatory Effects
Antimicrobial Properties
Ulcerogenic Activity
properties
IUPAC Name |
4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(3-hydroxypropyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S/c22-11-3-10-19-17(23)14-8-6-13(7-9-14)12-24-18-20-15-4-1-2-5-16(15)21-18/h1-2,4-9,22H,3,10-12H2,(H,19,23)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUGJKQQEOFJOMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC3=CC=C(C=C3)C(=O)NCCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.